Cas no 2228930-31-0 (2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide)

• Product Name: 2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide
• CAS No: 2228930-31-0
• MF: C₉H₁₀FNOS
• MW: 199.2452044487
• CID: 5569575
• PubChem ID: 165657079
• Update Time: 2025-06-30

2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2228930-31-0
• EN300-1733971
• 2-fluoro-6-methoxy-4-methylbenzene-1-carbothioamide
• 2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide

• Inchi： 1S/C9H10FNOS/c1-5-3-6(10)8(9(11)13)7(4-5)12-2/h3-4H,1-2H3,(H2,11,13)
• InChI Key： BYVCKDIMIBUOCX-UHFFFAOYSA-N
• SMILES： S=C(C1C(=CC(C)=CC=1OC)F)N

Computed Properties

• Exact Mass: 199.04671328g/mol
• Monoisotopic Mass: 199.04671328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide

Introduction to 2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide (CAS No. 2228930-31-0)

2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide, identified by the CAS number 2228930-31-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzene derivatives, characterized by its unique structural features, including a fluoro substituent, a methoxy group, and a methyl group on the benzene ring, along with a carbothioamide functional group at the 1-position. These structural elements contribute to its distinct chemical properties and potential applications in synthetic chemistry and drug discovery.

The presence of the fluoro atom is particularly noteworthy, as fluorine substitution in aromatic compounds often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, fluorinated aromatic compounds have been extensively studied for their role in developing novel therapeutic agents. The methoxy group and the methyl group further modulate the electronic and steric properties of the molecule, influencing its reactivity and interaction with biological systems. The carbothioamide moiety introduces a polar sulfur atom, which can participate in hydrogen bonding and hydrophobic interactions, making it a valuable moiety in designing molecules with specific biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of 2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide as a versatile intermediate in synthesizing pharmacologically active compounds. Researchers have leveraged its structural framework to develop molecules with potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The compound's ability to serve as a precursor for more complex scaffolds has made it a subject of interest in both academic and industrial research settings.

In the realm of drug discovery, the synthesis and characterization of 2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide have been optimized to ensure high yield and purity. Modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also allow for modifications at different positions of the benzene ring, enabling the creation of a library of derivatives with tailored properties.

The biological activity of 2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide has been explored through various in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, its structural motif is reminiscent of known bioactive molecules that target pathways involved in cancer cell proliferation and survival. Further investigation into its mechanism of action could uncover new therapeutic opportunities.

Moreover, the compound's interaction with biological targets has been investigated using computational chemistry approaches. Molecular docking simulations have been employed to predict how 2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide might bind to proteins such as kinases and transcription factors. These studies provide insights into its potential pharmacological profile and help guide the design of next-generation analogs with improved efficacy and selectivity.

The agrochemical industry has also shown interest in 2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide due to its structural similarity to compounds known for their pesticidal properties. Researchers are exploring its potential as a precursor for developing novel agrochemicals that offer enhanced crop protection while minimizing environmental impact. The compound's unique combination of substituents makes it a promising candidate for further development in this sector.

From a synthetic chemistry perspective, 2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide serves as an excellent building block for constructing more complex molecules. Its reactive sites can be selectively modified through various chemical transformations, allowing chemists to tailor its properties for specific applications. This flexibility has made it a valuable asset in both academic laboratories and industrial research facilities focused on developing new chemical entities.

The future prospects of 2-Fluoro-6-methoxy-4-methylbenzene-1-carbothioamide are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of its chemical behavior and biological effects deepens, new opportunities for its use in medicine and agriculture are likely to emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in harnessing its full potential.